![molecular formula C16H18BrF2NO3 B7337283 (3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid](/img/structure/B7337283.png)
(3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid
Overview
Description
(3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of ((3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that (this compound)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid has various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in Alzheimer's and Parkinson's disease models.
Advantages and Limitations for Lab Experiments
One advantage of using ((3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid in lab experiments is its potential therapeutic applications in various diseases. However, one limitation is the lack of understanding of its exact mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for ((3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid research. One direction is to further investigate its potential therapeutic applications in various diseases. Another direction is to study its mechanism of action in more detail to optimize its use in lab experiments. Additionally, future studies could focus on developing more efficient synthesis methods for (this compound)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid.
In conclusion, (this compound)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid is a chemical compound that has potential therapeutic applications in various diseases. Its mechanism of action is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins. Further research is needed to optimize its use in lab experiments and develop more efficient synthesis methods.
Synthesis Methods
The synthesis of ((3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid involves the reaction of 3-bromobenzaldehyde with cyclohexanone to form 3-bromo-3-cyclohexylpropanal. This intermediate is then reacted with (4,4-difluorocyclohexanecarbonyl)amine to form the final product.
Scientific Research Applications
((3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its antifungal and antibacterial properties.
Properties
IUPAC Name |
(3R)-3-(3-bromophenyl)-3-[(4,4-difluorocyclohexanecarbonyl)amino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18BrF2NO3/c17-12-3-1-2-11(8-12)13(9-14(21)22)20-15(23)10-4-6-16(18,19)7-5-10/h1-3,8,10,13H,4-7,9H2,(H,20,23)(H,21,22)/t13-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KJAKKNAAUHEELC-CYBMUJFWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1C(=O)NC(CC(=O)O)C2=CC(=CC=C2)Br)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(CCC1C(=O)N[C@H](CC(=O)O)C2=CC(=CC=C2)Br)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18BrF2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-methylpiperidin-1-yl)-2-[4-[(1R,2R)-2-pyridin-3-ylcyclopropanecarbonyl]piperazin-1-yl]ethanone](/img/structure/B7337206.png)
![(3R,4R)-3-hydroxy-4-methoxy-N-[2-methyl-5-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide](/img/structure/B7337220.png)
![1-[(4-cyanocyclohexyl)methyl]-3-[(2R,4R)-2-methyl-3,4-dihydro-2H-chromen-4-yl]urea](/img/structure/B7337222.png)
![(3aR,6aS)-2-benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole-5-carboxamide](/img/structure/B7337233.png)
![N-[1-[(1R,2R)-2-(3-chlorophenyl)cyclopropanecarbonyl]piperidin-4-yl]-N-methylacetamide](/img/structure/B7337235.png)
![3-(4-methylpyrazol-1-yl)-N-[[(1R,2R)-2-phenylcyclopropyl]methyl]pyrrolidine-1-carboxamide](/img/structure/B7337242.png)
![1-[[(1R,2R)-2-(2,4-dichlorophenyl)cyclopropyl]methyl]-3-(3-hydroxy-4-methoxy-3-methylbutyl)urea](/img/structure/B7337245.png)
![methyl 4-[[methyl-[[(2R,4R)-2-methyl-3,4-dihydro-2H-chromen-4-yl]carbamoyl]amino]methyl]benzoate](/img/structure/B7337250.png)
![(3aR,6aS)-N-[(4-cyano-3-fluorophenyl)methyl]-3,3-dimethyl-3a,4,6,6a-tetrahydro-2H-furo[3,4-b]pyrrole-1-carboxamide](/img/structure/B7337256.png)
![(2S,6R)-N-[5-(oxan-4-yl)-1,3,4-thiadiazol-2-yl]-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxamide](/img/structure/B7337260.png)
![(2R,6S)-N-(2-pyridin-3-yloxan-4-yl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxamide](/img/structure/B7337266.png)
![(3R)-3-(3-bromophenyl)-3-[(3,5-dimethyl-1,2-oxazole-4-carbonyl)amino]propanoic acid](/img/structure/B7337270.png)
![(1R,2R)-2-(3-chlorophenyl)-N-[[1-(2-hydroxypropyl)piperidin-4-yl]methyl]-N-methylcyclopropane-1-carboxamide](/img/structure/B7337275.png)
![(2R,6S)-N-(2-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-yl)-4-azatricyclo[5.2.1.02,6]dec-8-ene-4-carboxamide](/img/structure/B7337277.png)
